N-[3-(aminocarbonyl)-5-methyl-4-phenyl-2-thienyl]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(3-carbamoyl-5-methyl-4-phenylthiophen-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c1-10-13(11-6-4-3-5-7-11)14(15(18)22)17(24-10)20-16(23)12-8-9-19-21(12)2/h3-9H,1-2H3,(H2,18,22)(H,20,23)
• InChI Key: ZZZMIEBWMQNSFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)C2=CC=NN2C)C(=O)N)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole derivatives involves reactions that produce unexpected products or specifically desired compounds through innovative methods. For instance, reactions between specific ketones and aminoguanidine have led to carboxamide moieties joined to substituted pyrazoline rings (Kettmann & Svetlik, 2003). Moreover, novel synthesis routes for pyrazole carboxamides showcase the versatility and complexity of creating such compounds (Bobko et al., 2012).

Molecular Structure Analysis

Studies on molecular structure often involve X-ray crystallography and spectroscopic methods, providing insights into the conformation and orientation of molecules. For example, the crystal structure of a related pyrazole derivative revealed a flat-envelope conformation of the pyrazoline ring, with adjacent groups oriented almost perpendicular to the heterocycle (Kumara et al., 2018).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions, leading to a wide range of compounds with diverse properties. Syntheses of bifunctional thienopyrazole derivatives, for example, have been developed for antimicrobial evaluation, illustrating the functional versatility of these compounds (Aly, 2016). The ability to undergo reactions such as thionation-cyclization highlights the reactivity of pyrazole carboxamides (Kumar et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and investigating its mechanism of action. It could also involve studying its physical and chemical properties in more detail.